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Compound of Interest

Compound Name: 3-Hydroxyanthranilic Acid-d3

Cat. No.: B15134931

Essential Safety and Handling Guide for 3-
Hydroxyanthranilic Acid-d3

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for handling 3-Hydroxyanthranilic
Acid-d3. The following procedures are based on the hazardous properties of the non-
deuterated parent compound, 3-Hydroxyanthranilic Acid, and general best practices for
handling aromatic amines and deuterated substances.

Hazard Assessment

3-Hydroxyanthranilic Acid is classified as a hazardous chemical.[1] It is harmful if swallowed,
inhaled, or comes into contact with skin.[1] It is also known to cause serious eye irritation and
skin irritation.[1] Furthermore, it is a suspected carcinogen.[1] Due to the presence of
deuterium, this compound may have altered metabolic and toxicological properties,
necessitating a cautious approach.

Summary of Hazards:
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Hazard Classification Category

Acute Toxicity (Oral, Dermal, Inhalation) Category 4[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2 / 2A[1]

Carcinogenicity Category 2[1]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory to minimize exposure. The
following table outlines the recommended PPE for various laboratory operations involving 3-
Hydroxyanthranilic Acid-d3.
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Operational and Disposal Plans

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

e Protect from light and moisture.[1] Deuterated compounds are often hygroscopic and can

absorb moisture from the atmosphere.[3]

» Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation and

moisture absorption.[1][3]
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Spill Response:

Evacuate the immediate area and notify personnel.
o Wear appropriate PPE, including respiratory protection, before re-entering the spill area.[2]

o For solid spills, gently cover with an absorbent material to prevent dust from becoming
airborne.[2]

» For liquid spills, absorb with an inert material such as vermiculite or sand.[2]

e Collect the spilled material and absorbent into a suitable, sealed container for disposal.[1]
o Clean the spill area thoroughly with soap and water.

Disposal:

o All waste containing 3-Hydroxyanthranilic Acid-d3 must be treated as hazardous waste.

o Dispose of the chemical and any contaminated materials in sealed, properly labeled
containers.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is crucial to prevent
contamination.[2]

Donning Sequence:

Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely.[2]

Respirator (if required): Perform a seal check to ensure a proper fit.[2]

Eye Protection: Put on safety glasses, goggles, or a face shield.[2]

Gloves: Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-
gloving, put the second pair on over the first.[2]
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Doffing Sequence:

» Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair,
using a technique that avoids touching the outside of the gloves with bare hands.[2]

» Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior surface.

[2]
o Eye Protection: Remove eye protection from the back.[2]
o Respirator (if used): Remove the respirator from the back.[2]

o Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.[2]

Workflow for Safe Handling of 3-Hydroxyanthranilic
Acid-d3
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Caption: Workflow for the safe handling of 3-Hydroxyanthranilic Acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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